[3-[(E)-But-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] 3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate

• CAS No.: 121-20-0
• Product Name: [3-[(E)-But-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] 3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• Molecular Formula: C21H28O5
• Molecular Weight: 360.4 g/mol
• IUPAC Name: [(1S)-3-[(Z)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• Standard InChI: InChI=1S/C21H28O5/c1-7-8-9-14-13(3)17(11-16(14)22)26-20(24)18-15(21(18,4)5)10-12(2)19(23)25-6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7-,12-10+/t15-,17+,18+/m1/s1
• Standard InChIKey: SHCRDCOTRILILT-WOBDGSLYSA-N
• Isomeric SMILES: C/C=C\CC1=C([C@H](CC1=O)OC(=O)[C@@H]2[C@H](C2(C)C)/C=C(\C)/C(=O)OC)C
• SMILES: CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C
• Canonical SMILES: CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C
• Colorform: Viscous liquid
• Description: Cinerin II is a member of pyrethrins and a methyl ester.
• Shelf Life: Oxidizes rapidly and becomes inactive in presence of air.; Pyrethrums are highly unstable in the presence of light, moisture, and air. Whole flowers decompose more slowly than ground flowers or dust. Stored powders lose about 20% of their potency in one year. The potency of the pyrethrums can best be preserved in sealed, lightproof containers kept at lower temperatures. /Pyrethrum/; Pyrethrins are decomposed by exposure to light with loss of insecticidal activity. They are rapidly oxidized and inactivated by air. /Pyrethrins/; ... As the pyrethrins approach 100% purity, their stability decreases; pyrethrin I & II are less stable than the other compounds. /Pyrethrins/; Stable >10 yr in absence of light, at ambient temperature.
• Solubility: In water, 0.03 mg/L at 25 °C (est); Insoluble in water; Soluble in alcohol, petroleum ether (less soluble than cinerin I), kerosene, carbon tetrachloride, ethylene dichloride, nitromethane
• Synonyms: (1R,3R)-3-[(1E)-3-Methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethylcyclopropanecarboxylic Acid (1S)-3-(2Z)-2-Buten-1-yl-2-methyl-4-oxo-2-cyclopenten-1-yl Ester
• Vapor Pressure: 4.59X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 5281548
• Last Modified: Dec 23 2021